Cas no 22869-36-9 (Benzenemethanol, a-butyl-2-chloro-)

• Product Name: Benzenemethanol, a-butyl-2-chloro-
• CAS No: 22869-36-9
• MF: C₁₁H₁₅ClO
• MW: 198.689202547073
• CID: 291145
• PubChem ID: 346421
• Update Time: 2025-04-19

Benzenemethanol, a-butyl-2-chloro- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, a-butyl-2-chloro-
• 1-(2-chlorophenyl)pentan-1-ol
• AC1L84YJ
• AC1Q2VBM
• NSC404653
• NSC-404653
• SureCN6680491
• 22869-36-9
• DTXSID40323684
• NSC 404653
• AKOS011898706
• SCHEMBL6680491
• FT-0744926

• Inchi： 1S/C11H15ClO/c1-2-3-8-11(13)9-6-4-5-7-10(9)12/h4-7,11,13H,2-3,8H2,1H3
• InChI Key： GKJCFLAJULLNGB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C(CCCC)O

Computed Properties

• Exact Mass: 198.08125
• Monoisotopic Mass: 198.081
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 1.091
• Boiling Point: 283.5°Cat760mmHg
• Flash Point: 125.3°C
• Refractive Index: 1.529
• PSA: 20.23
• LogP: 3.56360